Cas no 832103-01-2 (5-amino-N,N-dimethyl-1-benzothiophene-2-carboxamide)

• Product Name: 5-amino-N,N-dimethyl-1-benzothiophene-2-carboxamide
• CAS No: 832103-01-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• MDL: MFCD11053995
• CID: 676381
• PubChem ID: 11994538
• Update Time: 2025-08-03

5-amino-N,N-dimethyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Amino-N,N-dimethylbenzo[b]thiophene-2-carboxamide
• 5-Amino-N,N-dimethyl-1-benzothiophene-2-carboxamide
• 5-amino-N,N-dimethyl-Benzo[b]thiophene-2-carboxamide
• Benzo[b]thiophene-2-carboxamide, 5-amino-N,N-dimethyl-
• LS-03470
• A915538
• CS-0317136
• DTXSID40475455
• MFCD11053995
• AKOS005172416
• SCHEMBL18975725
• FT-0684340
• 832103-01-2
• 5-amino-N,N-dimethyl-1-benzothiophene-2-carboxamide

• MDL： MFCD11053995
• Inchi： 1S/C11H12N2OS/c1-13(2)11(14)10-6-7-5-8(12)3-4-9(7)15-10/h3-6H,12H2,1-2H3
• InChI Key： GJEWXBDQJPCQOR-UHFFFAOYSA-N
• SMILES： S1C(C(N(C)C)=O)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 220.06700
• Monoisotopic Mass: 220.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.57000
• LogP: 2.76650

5-amino-N,N-dimethyl-1-benzothiophene-2-carboxamide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes